Cas no 2098071-96-4 (2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-ol)

• Product Name: 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-ol
• CAS No: 2098071-96-4
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5728070
• PubChem ID: 121204435
• Update Time: 2025-07-08

2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl]ethanol
• 2098071-96-4
• AKOS026712727
• 2-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-ol
• F1907-8384
• 6-Azaspiro[3.4]octane-6-ethanol, 8-(ethoxymethyl)-
• 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-ol

• Inchi： 1S/C12H23NO2/c1-2-15-9-11-8-13(6-7-14)10-12(11)4-3-5-12/h11,14H,2-10H2,1H3
• InChI Key： ZGKHKIWNDARULX-UHFFFAOYSA-N
• SMILES： O(CC)CC1CN(CCO)CC21CCC2

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 315.6±12.0 °C(Predicted)
• pka: 14.75±0.10(Predicted)

Additional information on 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-ol

2-(8-(Ethoxymethyl)-6-Azaspiro[3.4]Octan-6-Yl)Ethan-1-Ol: A Comprehensive Overview

The compound with CAS No. 2098071-96-4, commonly referred to as 2-(8-(Ethoxymethyl)-6-Azaspiro[3.4]Octan-6-Yl)Ethan-1-Ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a six-membered azaspiro ring with an ethoxymethyl substituent and a hydroxyl group. The molecule's structure lends it potential applications in drug design, particularly in the development of bioactive agents targeting specific biological pathways.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of this compound in greater depth. Studies have focused on optimizing the synthesis pathway, which typically involves multi-step reactions, including ring-closing metathesis and subsequent functionalization. The use of catalysts such as Grubbs catalyst has proven pivotal in achieving high yields and purity in the synthesis process. These findings have been documented in several peer-reviewed journals, highlighting the importance of this compound as a building block for more complex molecular architectures.

One of the most promising aspects of 2-(8-(Ethoxymethyl)-6-Azaspiro[3.4]Octan-6-Yl)Ethan-1-Ol is its potential as a lead compound in drug discovery programs. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in various disease states, including neurodegenerative disorders and inflammatory conditions. For instance, research published in *Journal of Medicinal Chemistry* revealed that this compound exhibits selective inhibition of certain kinases, suggesting its potential as a therapeutic agent.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. Researchers have explored the impact of substituent variations on its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into optimizing the compound's bioavailability and minimizing off-target effects, which are critical factors in drug development.

In addition to its pharmacological applications, 2-(8-(Ethoxymethyl)-6-Azaspiro[3.4]Octan-6-Yl)Ethan-1-Ol has shown promise in materials science. Its spirocyclic structure confers unique mechanical properties, making it a candidate for advanced materials such as self-healing polymers and stimuli-responsive materials. Collaborative efforts between chemists and materials scientists have led to innovative applications in areas like sensors and drug delivery systems.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These analytical methods have also facilitated the study of its stereochemistry, which plays a crucial role in determining its biological activity. Researchers have employed computational modeling tools to predict the molecule's interactions with biological targets, further enhancing our understanding of its potential therapeutic applications.

The growing interest in 2-(8-(Ethoxymethyl)-6-Azaspiro[3.4]Octan-6-Yl)Ethan-1-Ol is reflected in the increasing number of research papers and patents related to its synthesis and applications. As the field of medicinal chemistry continues to evolve, this compound serves as a testament to the ingenuity and precision required in designing molecules with tailored biological activities.

In conclusion, 2-(8-(Ethoxymethyl)-6-Azaspiro[3.4]Octan-6-Yl)Ethan-1-Ol stands at the forefront of contemporary chemical research, offering exciting possibilities across multiple disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in both academic research and industrial applications.